Cas no 1805445-45-7 (3-Bromo-2-(difluoromethyl)-6-nitropyridine-5-carbonyl chloride)

• Product Name: 3-Bromo-2-(difluoromethyl)-6-nitropyridine-5-carbonyl chloride
• CAS No: 1805445-45-7
• MF: C₇H₂BrClF₂N₂O₃
• MW: 315.456186771393
• CID: 4863268
• Update Time: 2025-10-19

3-Bromo-2-(difluoromethyl)-6-nitropyridine-5-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-6-nitropyridine-5-carbonyl chloride

• Inchi： 1S/C7H2BrClF2N2O3/c8-3-1-2(5(9)14)7(13(15)16)12-4(3)6(10)11/h1,6H
• InChI Key： RPLWRTWOEVZSTN-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)Cl)=C([N+](=O)[O-])N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 2.9
• Topological Polar Surface Area: 75.8

Additional information on 3-Bromo-2-(difluoromethyl)-6-nitropyridine-5-carbonyl chloride

Introduction to 3-Bromo-2-(difluoromethyl)-6-nitropyridine-5-carbonyl chloride (CAS No. 1805445-45-7)

3-Bromo-2-(difluoromethyl)-6-nitropyridine-5-carbonyl chloride, identified by the CAS number 1805445-45-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitropyridines, which are known for their versatile applications in medicinal chemistry due to their unique structural and electronic properties. The presence of a bromine substituent at the 3-position, a difluoromethyl group at the 2-position, and a nitro group at the 6-position, along with the carbonyl chloride functionality at the 5-position, makes this molecule a valuable intermediate in synthetic chemistry.

The carbonyl chloride moiety in this compound is particularly noteworthy as it serves as a highly reactive electrophile, facilitating various nucleophilic substitution reactions. This reactivity makes it an excellent building block for constructing more complex molecular architectures, which is crucial in drug discovery and development. The bromo and difluoromethyl substituents further enhance its utility by providing handles for further functionalization through cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Heck couplings. These transformations are fundamental in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active agents.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The nitro group in 3-Bromo-2-(difluoromethyl)-6-nitropyridine-5-carbonyl chloride plays a pivotal role in this context. Nitroaromatics and nitropyridines have been extensively studied for their potential applications in treating various diseases, including cancer, infectious diseases, and inflammatory disorders. The ability to selectively reduce the nitro group to an amine under mild conditions provides a strategic advantage in drug design, allowing for the generation of pharmacologically relevant derivatives.

The difluoromethyl group is another critical feature of this compound that contributes to its pharmacological significance. Difluorinated molecules are known to exhibit enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. This has led to their incorporation into numerous drug candidates that have advanced into clinical trials. The presence of both bromine and difluoromethyl groups in 3-Bromo-2-(difluoromethyl)-6-nitropyridine-5-carbonyl chloride offers researchers a unique opportunity to explore diverse structural modifications through transition-metal-catalyzed reactions.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors, which are essential for treating cancers and other proliferative diseases. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with disease states. By leveraging the reactive sites on 3-Bromo-2-(difluoromethyl)-6-nitropyridine-5-carbonyl chloride, chemists can design small-molecule inhibitors that selectively target specific kinases. For instance, modifications at the 2- and 6-positions can be used to fine-tune binding interactions with the ATP-binding pocket of the kinase enzyme.

Recent advancements in computational chemistry have further enhanced the utility of 3-Bromo-2-(difluoromethyl)-6-nitropyridine-5-carbonyl chloride as a scaffold for drug discovery. Molecular modeling studies have demonstrated that subtle changes in its structure can significantly impact its binding affinity and selectivity towards biological targets. These insights have guided the development of novel analogs with improved pharmacokinetic profiles. Additionally, machine learning algorithms have been employed to predict optimal reaction conditions for its transformation into biologically active compounds, streamlining the synthetic process.

The versatility of 3-Bromo-2-(difluoromethyl)-6-nitropyridine-5-carbonyl chloride also extends to its role as a precursor in agrochemical research. Nitropyridines have been investigated for their potential as herbicides and fungicides due to their ability to interfere with essential metabolic pathways in plants and fungi. The introduction of fluorinated substituents has been shown to enhance their biological activity by improving their lipophilicity and stability under environmental conditions. This has spurred interest in developing new generations of crop protection agents based on modified nitropyridine cores.

In conclusion, 3-Bromo-2-(difluoromethyl)-6-nitropyridine-5-carbonyl chloride (CAS No. 1805445-45-7) represents a fascinating compound with broad applications across multiple domains of chemical research. Its unique structural features make it an invaluable tool for synthetic chemists seeking to develop novel pharmaceuticals and agrochemicals. The ongoing exploration of its reactivity patterns and biological activities continues to yield promising results that underscore its importance in modern chemical innovation.